Cas no 898750-88-4 (1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one)

• Product Name: 1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one
• CAS No: 898750-88-4
• MF: C₁₅H₁₀Cl₂F₂O
• MW: 315.142109394073
• MDL: MFCD03843948
• CID: 1945996
• PubChem ID: 24726569
• Update Time: 2025-10-29

1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-CHLORO-3-(3-CHLORO-5-FLUOROPHENYL)-4'-FLUOROPROPIOPHENONE
• 1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one
• LogP
• 1-(3-chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)propan-1-one
• MFCD03843948
• AKOS016022128
• 898750-88-4
• 1-(3-Chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)-1-propanone
• DTXSID40644962

• MDL： MFCD03843948
• Inchi： 1S/C15H10Cl2F2O/c16-11-5-9(6-12(18)8-11)1-4-15(20)10-2-3-14(19)13(17)7-10/h2-3,5-8H,1,4H2
• InChI Key： AFTBWNGMEYJJRD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC(=C(C=1)Cl)F)=O)F

Computed Properties

• Exact Mass: 314.00800
• Monoisotopic Mass: 314.0076767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.565
• PSA: 17.07000
• LogP: 5.08710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one

Comprehensive Guide to 1-(3-Chloro-4-Fluoro-Phenyl)-3-(3-Chloro-5-Fluoro-Phenyl)Propan-1-One (CAS No. 898750-88-4)

1-(3-Chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one (CAS No. 898750-88-4) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This fluorinated aromatic ketone features a unique structural framework, combining two halogenated phenyl rings linked by a propanone moiety. Its molecular formula is C₁₅H₁₀Cl₂F₂O, with a molecular weight of 303.14 g/mol. The presence of both chloro and fluoro substituents enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The compound's dual-halogenated aromatic system has garnered attention in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are exploring its utility as a building block for bioactive molecules due to its ability to modulate electronic properties and lipophilicity. Recent studies highlight its role in optimizing drug-like properties, aligning with the pharmaceutical industry's focus on targeted therapies and precision medicine.

In material science, 1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one serves as a precursor for advanced polymers and liquid crystals. Its rigid aromatic core and halogen atoms contribute to thermal stability and optical properties, meeting the demand for high-performance materials in electronics and coatings. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its synthetic versatility.

Market trends indicate growing interest in halogenated intermediates, driven by innovations in agrochemicals and OLED technologies. As sustainability gains prominence, manufacturers are optimizing synthetic routes for CAS 898750-88-4 to reduce environmental impact—addressing key search queries like "eco-friendly synthesis of fluorinated ketones" and "applications of chloro-fluoro aromatics." Regulatory compliance remains critical, with proper handling protocols emphasized in SDS documentation.

Analytical characterization of this compound typically involves HPLC, GC-MS, and NMR spectroscopy, with purity standards exceeding 98% for research-grade samples. Storage recommendations include protection from light and moisture at 2–8°C to maintain stability. These protocols respond to frequent searches such as "handling halogenated propanones" and "stability of CAS 898750-88-4."

Future research directions may explore its catalytic applications or derivatization for covalent organic frameworks (COFs). With the rise of AI-assisted molecular design, computational studies could predict novel derivatives of 1-(3-chloro-4-fluoro-phenyl)-3-(3-chloro-5-fluoro-phenyl)propan-1-one for specific industrial needs, bridging gaps between academia and commercial demand.